Cas no 403648-76-0 (4-(Difluoromethyl)phenol)

• Product Name: 4-(Difluoromethyl)phenol
• CAS No: 403648-76-0
• MF: C₇H₆F₂O
• MW: 144.118749141693
• CID: 324599
• PubChem ID: 2769616
• Update Time: 2025-11-02

4-(Difluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)phenol
• 4-(Difluoromethyl)-phenol
• Phenol,4-(difluoromethyl)-
• AK-76781
• ANW-71725
• CTK8C4388
• EN000506
• PubChem19704
• SureCN3916090
• TVYWELCSXTZXCL-UHFFFAOYSA-N
• AKOS006294112
• 4-(Difluoromethyl)phenol in Ethyl Acetate
• A852884
• 4-(DIFLUOROMETHYL)PHENOL (STABILIZED WITH 10% DCM)
• SCHEMBL3916090
• MFCD06657967
• Phenol, 4-(difluoromethyl)-
• AS-40760
• F2147-4562
• CS-W020392
• 403648-76-0
• DTXSID30377792
• 4-DIFLUOROMETHYLPHENOL

• MDL： MFCD06657967
• Inchi： 1S/C7H6F2O/c8-7(9)5-1-3-6(10)4-2-5/h1-4,7,10H
• InChI Key： TVYWELCSXTZXCL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)O)F

Computed Properties

• Exact Mass: 144.03868
• Monoisotopic Mass: 144.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 200.3°C at 760 mmHg
• PSA: 20.23

4-(Difluoromethyl)phenol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(Difluoromethyl)phenol

4-(Difluoromethyl)phenol (CAS No. 403648-76-0): Properties, Applications, and Market Insights

4-(Difluoromethyl)phenol (CAS No. 403648-76-0) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As a derivative of phenol, this compound features a difluoromethyl group (-CF₂H) attached to the benzene ring, which enhances its reactivity and stability under various conditions. Researchers and industries are increasingly exploring its potential in pharmaceuticals, agrochemicals, and specialty chemicals.

The chemical structure of 4-(Difluoromethyl)phenol contributes to its distinct characteristics, such as improved lipophilicity and metabolic stability compared to non-fluorinated analogs. These traits make it a valuable intermediate in the synthesis of bioactive molecules. For instance, fluorinated compounds like 4-(Difluoromethyl)phenol are often used in drug discovery to optimize pharmacokinetic properties, addressing common challenges like bioavailability and half-life extension.

One of the most searched topics related to 4-(Difluoromethyl)phenol is its role in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are investigating eco-friendly methods to produce fluorinated compounds, including catalytic fluorination and solvent-free reactions. This aligns with the broader trend of reducing hazardous waste and energy consumption in chemical manufacturing.

In the pharmaceutical sector, 4-(Difluoromethyl)phenol is explored as a building block for small-molecule drugs, particularly in oncology and central nervous system (CNS) therapies. Its ability to modulate electronic and steric effects makes it a candidate for designing enzyme inhibitors and receptor modulators. Recent studies highlight its potential in targeting protein-protein interactions, a hot topic in drug development.

Another trending application of 4-(Difluoromethyl)phenol is in agrochemical formulations. Fluorinated phenols are known to enhance the efficacy of pesticides and herbicides by improving their penetration and resistance to degradation. As precision agriculture gains traction, demand for such advanced intermediates is expected to rise, particularly in regions focusing on crop yield optimization.

From a market perspective, the global demand for fluorinated aromatic compounds like 4-(Difluoromethyl)phenol is projected to grow steadily, driven by innovations in life sciences and material science. Suppliers are expanding production capacities to meet the needs of pharmaceutical and agrochemical giants, while also investing in R&D to discover novel applications.

For researchers and procurement specialists, understanding the synthesis and purification methods of 4-(Difluoromethyl)phenol is critical. Common techniques include nucleophilic fluorination and palladium-catalyzed cross-coupling reactions. Analytical methods such as HPLC and NMR are essential for quality control, ensuring high purity for sensitive applications.

In summary, 4-(Difluoromethyl)phenol (CAS No. 403648-76-0) represents a promising fluorinated intermediate with broad utility across multiple industries. Its unique properties align with contemporary trends like sustainable chemistry and targeted drug design, making it a compound of enduring relevance. As research advances, new applications are likely to emerge, further solidifying its importance in modern chemistry.